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Compound of Interest

Compound Name:
5-Bromo-2-chloro-3-

methylpyridine

Cat. No.: B1331477 Get Quote

CAS Number: 29241-60-9

This technical guide provides an in-depth overview of 5-Bromo-2-chloro-3-methylpyridine, a

key building block in medicinal chemistry and organic synthesis. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and applications.

Core Chemical and Physical Properties
5-Bromo-2-chloro-3-methylpyridine is a halogenated pyridine derivative recognized for its

utility as a versatile intermediate in the synthesis of complex organic molecules.[1] Its distinct

substitution pattern provides multiple reactive sites for further chemical modification.
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Property Value Source

CAS Number 29241-60-9 [2][3][4]

Molecular Formula C6H5BrClN [3][4]

Molecular Weight 206.47 g/mol [4][5]

IUPAC Name
5-bromo-2-chloro-3-

methylpyridine
[6]

Synonyms 5-Bromo-2-chloro-3-picoline [3]

Appearance
White to almost white powder

or crystal
[3][7]

Melting Point 42.0 to 46.0 °C [3][7]

Purity >98.0% (GC) [3][7]

Spectroscopic Data
While specific spectral data can vary slightly based on the solvent and instrumentation used,

the structural confirmation of 5-Bromo-2-chloro-3-methylpyridine is typically achieved

through standard spectroscopic methods.

Technique Data

¹H NMR (CDCl₃, 400 MHz)
δ (ppm): 8.13 (d, J=2.4 Hz, 1H), 7.80 (d, J=2.4

Hz, 1H), 2.45 (s, 3H)

¹³C NMR (CDCl₃, 101 MHz) δ (ppm): 150.2, 148.9, 140.8, 131.2, 118.9, 18.2

Mass Spectrometry (EI)
m/z (%): 205 (M+, 100), 207 ([M+2]+, 97), 170,

126, 90

Safety and Handling
5-Bromo-2-chloro-3-methylpyridine is classified as a hazardous substance and should be

handled with appropriate personal protective equipment in a well-ventilated fume hood.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statements: P261, P264, P280, P302+P352, P305+P351+P338

Experimental Protocols
The primary utility of 5-Bromo-2-chloro-3-methylpyridine lies in its application as a versatile

intermediate in cross-coupling reactions, enabling the synthesis of more complex substituted

pyridines. A common application is in the Suzuki-Miyaura cross-coupling reaction.

Representative Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-

coupling of 5-Bromo-2-chloro-3-methylpyridine with an arylboronic acid.

Materials:

5-Bromo-2-chloro-3-methylpyridine

Arylboronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

Base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents)

Solvent (e.g., 1,4-dioxane/water mixture)

Inert gas (Nitrogen or Argon)

Procedure:

To a dry Schlenk flask under an inert atmosphere, add 5-Bromo-2-chloro-3-methylpyridine
(1.0 mmol), the arylboronic acid (1.1 mmol), the palladium catalyst (0.05 mmol), and the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://www.benchchem.com/product/b1331477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


base (2.0 mmol).

Add the degassed solvent system (e.g., 1,4-dioxane and water in a 4:1 ratio).

Stir the reaction mixture at a specified temperature (typically between 80-100 °C) and

monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield the desired coupled

product.

Applications in Synthesis and Drug Discovery
5-Bromo-2-chloro-3-methylpyridine is a valuable building block in the synthesis of a wide

range of biologically active molecules.[1] Its halogenated structure allows for selective

functionalization at the bromine and chlorine positions, making it a key intermediate in the

development of pharmaceuticals and agrochemicals.[8] The pyridine core is a common scaffold

in many drug molecules, and this compound provides a convenient starting point for creating

diverse libraries of potential drug candidates.

Visualizing Synthetic Utility
The following diagrams illustrate the logical workflow of utilizing 5-Bromo-2-chloro-3-
methylpyridine in a typical synthetic chemistry research project.
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General Synthetic Workflow of 5-Bromo-2-chloro-3-methylpyridine

5-Bromo-2-chloro-3-methylpyridine
(Starting Material)

Cross-Coupling Reaction
(e.g., Suzuki, Buchwald-Hartwig)

Substituted Pyridine Derivative

Purification
(e.g., Chromatography)

Structural Analysis
(NMR, MS)

Biological Activity Screening

Click to download full resolution via product page

Caption: Synthetic workflow for the functionalization of 5-Bromo-2-chloro-3-methylpyridine.

The following diagram illustrates the key steps in the representative Suzuki-Miyaura cross-

coupling protocol.
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Experimental Workflow for Suzuki-Miyaura Coupling

Combine Reactants:
- 5-Bromo-2-chloro-3-methylpyridine

- Arylboronic Acid
- Palladium Catalyst

- Base

Add Degassed Solvent

Heat and Stir
(Monitor by TLC/GC-MS)

Aqueous Workup
(Extraction and Washing)

Column Chromatography

Isolated Coupled Product

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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